3alpha,7alpha,24-Trihydroxy-5beta-cholestan-26-al
Overview
Description
3alpha,7alpha,24-trihydroxy-5beta-cholestan-26-al is a 3alpha-hydroxy steroid, a 7alpha-hydroxy steroid, a 24-hydroxy steroid, a 26-oxo steroid and a steroid aldehyde. It has a role as a bile acid metabolite. It derives from a hydride of a 5beta-cholestane.
Scientific Research Applications
Synthesis and Metabolic Studies
- Chemical Synthesis : 3α,7α,12α-Trihydroxy-5β-cholestan-26-oyl CoAs were synthesized for studying bile acid biosynthesis, specifically for examining side chain cleavage (Kurosawa et al., 2001).
- Preparation of Triols : A method was developed for preparing 5β-cholestane-3α,7α,24-triol (24R and 24S) from 5β-cholestane-3α,7α,25-triol, facilitating biological studies of chenodeoxycholic acid biosynthesis (Dayal et al., 1978).
- Metabolism in Humans : 3α,7α-Dihydroxy-5β-cholestan-26-oic acid was identified as a metabolic product of cholesterol in humans, predominantly metabolized to chenodeoxycholic acid (Hanson, 1971).
Biosynthesis and Structural Studies
- Biosynthesis of Chenodeoxycholic Acid : Research showed specific side-chain hydroxylations in the biosynthesis of chenodeoxycholic acid in human liver, involving stereospecific hydroxylations at C-24 and C-26 (Shefer et al., 1978).
- Metabolism in Guinea Pigs : Studies on guinea pigs showed that certain synthesized bile acids (27-nor-24-methyl-3α,7α-dihydroxy-5β-cholestan-26-oic acids) were not metabolized by the liver and were excreted unchanged (Kihira & Mosbach, 1978).
- Principal Bile Alcohol in Human Urine : Structural and biosynthetic studies of 27-nor-5β-cholestane-3α,7α,12α,24,25-pentol, a major bile alcohol in human urine, were conducted, illuminating its biosynthesis and stereochemistry (Une et al., 2000).
Enzymatic Roles in Bile Acid Formation
- Thiolase in Bile Acid Formation : Research identified a new thiolase involved in the formation of cholic acid and chenodeoxycholic acid, crucial for understanding peroxisomal enzymes' role in bile acid biosynthesis (Bun-ya et al., 1998).
properties
Molecular Formula |
C27H46O4 |
|---|---|
Molecular Weight |
434.7 g/mol |
IUPAC Name |
(6R)-6-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-3-hydroxy-2-methylheptanal |
InChI |
InChI=1S/C27H46O4/c1-16(5-8-23(30)17(2)15-28)20-6-7-21-25-22(10-12-27(20,21)4)26(3)11-9-19(29)13-18(26)14-24(25)31/h15-25,29-31H,5-14H2,1-4H3/t16-,17?,18+,19-,20-,21+,22+,23?,24-,25+,26+,27-/m1/s1 |
InChI Key |
GDUNLMLXJUYQIN-ZUMVMERMSA-N |
Isomeric SMILES |
C[C@H](CCC(C(C)C=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
Canonical SMILES |
CC(CCC(C(C)C=O)O)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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